Poly(oxy-1,2-ethanediyl), alpha-[7-hydroxy-7-oxido-13-oxo-10-[(1-oxooctadecyl)oxy]-6,8,12-trioxa-3-aza-7-phosphatriacont-1-yl]-omega-methoxy-

Specification

• CAS No.: 178744-28-0
• Molecular Formula: C46H92NO10P
• Molecular Weight: 850.2 g/mol
• IUPAC Name: [3-[hydroxy-[2-[2-(2-methoxyethoxy)ethylamino]ethoxy]phosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate
• Standard InChI: InChI=1S/C46H92NO10P/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-45(48)54-42-44(43-56-58(50,51)55-39-37-47-36-38-53-41-40-52-3)57-46(49)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h44,47H,4-43H2,1-3H3,(H,50,51)
• Standard InChI Key: UEKISMJWBZCOFG-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNCCOCCOC)OC(=O)CCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNCCOCCOC)OC(=O)CCCCCCCCCCCCCCCCC

Introduction

Poly(oxy-1,2-ethanediyl), alpha-[7-hydroxy-7-oxido-13-oxo-10-[(1-oxooctadecyl)oxy]-6,8,12-trioxa-3-aza-7-phosphatriacont-1-yl]-omega-methoxy- is a complex organic compound with a CAS number of 178744-28-0. This compound belongs to the broader class of polyoxyethylene derivatives, which are known for their diverse applications in pharmaceuticals, cosmetics, and industrial processes due to their amphiphilic properties.

Synthesis and Preparation

The synthesis of such complex polyoxyethylene derivatives typically involves multi-step reactions, including etherification and esterification processes. The specific synthesis route for this compound is not detailed in the available literature, but it likely involves the reaction of appropriate precursors under controlled conditions to form the desired structure.

Applications and Uses

Polyoxyethylene derivatives are widely used in various industries due to their surfactant properties. They can act as emulsifiers, solubilizers, and stabilizers in formulations. While specific applications for this compound are not detailed, similar compounds are used in pharmaceutical formulations, cosmetics, and industrial cleaning agents.

Research Findings and Future Directions

Research on polyoxyethylene derivatives often focuses on their biocompatibility, biodegradability, and potential applications in drug delivery systems. Future studies could explore the specific properties and applications of this compound, including its potential as a carrier in pharmaceutical formulations or its role in enhancing the stability of emulsions.